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Compound of Interest

Compound Name: Peramine

cat. No.: B034533

An In-depth Technical Guide to the Chemical Structure of Peramine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peramine is a potent pyrrolopyrazine alkaloid produced by mutualistic epichloé& endophytic
fungi, which are commonly found in cool-season grasses like perennial ryegrass (Lolium
perenne).[1][2] This natural product serves as a key mediator in plant-biotic interactions,
providing the host plant with significant resistance to biotic stressors. Its primary and most
studied biological activity is its role as a highly effective insect feeding deterrent, particularly
against the Argentine stem weevil (Listronotus bonariensis).[3] Unlike other endophyte-derived
alkaloids, such as ergot alkaloids and lolitrems, Peramine exhibits selective activity against
invertebrates and is not known to be toxic to mammalian herbivores.[4] This selectivity makes
Peramine an attractive subject for research in the development of natural, environmentally
friendly crop protection strategies. This guide provides a comprehensive overview of the
chemical structure, physicochemical properties, biological activity, and experimental protocols
related to Peramine.

Chemical Structure and Identification

Peramine is a unique alkaloid characterized by a pyrrolopyrazine core structure linked to a
guanidinium group.[5] This combination of a lipophilic ring system and a hydrophilic side chain
is novel among insect feeding deterrents.[5]

Chemical Structure:
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Figure 1. 2D Chemical Structure of Peramine.

Table 1: Chemical Identifiers for Peramine

Identifier Value Reference(s)

2-[3-(2-methyl-1-

IUPAC Name oxopyrrolo[1,2-a]pyrazin-3- [1]
yl)propyl]lguanidine

Molecular Formula C12H17NsO [1]

CAS Number 102482-94-0 [1]

Molecular Weight 247.30 g/mol [1]

GQWWGRUJOCIUKI-
InChl Key [6]
UHFFFAOYSA-N

Physicochemical and Biological Properties

While extensive data on the physicochemical properties of Peramine are not readily available
in the public domain, some key characteristics have been reported or can be inferred from its
structure and the general properties of alkaloids.

Table 2: Physicochemical and Biological Properties of Peramine
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Property

Value/Description

Reference(s)

Physical State

Crystalline solid (general for

alkaloids with oxygen)

[7]

Color

Colorless (general for most

alkaloids)

[7]

Melting Point

Not specified in the reviewed

literature.

Solubility

Water-soluble; distributed

throughout all plant fluids.

Generally, alkaloids are soluble

in organic solvents and form

water-soluble salts with acids.

[5]i8]

pKa

Not specified in the reviewed
literature. The guanidinium
group suggests a basic

character.

Biological Activity

Potent insect feeding

deterrent.

[3]

Mechanism of Action

Proposed to be a dopamine
receptor agonist, disrupting

insect neurophysiology.

[6]

Insect Feeding Deterrence

Effective against Argentine
stem weevil adults at 0.1 pg/g

and larvae at 10 pg/g.

[9]

Experimental Protocols
Chemical Synthesis of Peramine

A seven-step synthesis of Peramine has been described, which involves three

chromatographic separations. The key steps include an enolate alkylation of a pyrrole-fused

diketopiperazine, reduction of the acyl pyrrole, and dehydration of the intermediate pyrrolyl

carbinol to form the pyrrolopyrazine core.[1][5]
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General Procedure:

Preparation of the Pyrrole-fused Diketopiperazine (DKP): The synthesis begins with the
formation of the DKP core.

e Enolate Alkylation: The DKP is then subjected to enolate alkylation. The choice of base and
reaction conditions is critical to favor mono-alkylation over bis-alkylation. For instance, using
cesium carbonate (Cs2COs) as the base with an alkylating agent like allyl bromide in
acetonitrile can yield the desired mono-alkylated product.[5]

e Reduction of the Acyl Pyrrole: The resulting compound undergoes reduction of the acyl
pyrrole.

o Dehydration: Dehydration of the intermediate pyrrolyl carbinol establishes the
pyrrolopyrazine core of Peramine.[1][5]

e Functional Group Manipulation: Subsequent steps involve the conversion of the terminal
functional group to the guanidinium moiety to yield Peramine.

Isolation of Peramine from Endophyte-Infected Grass

While a detailed, standardized protocol is not available in a single source, a general procedure
can be outlined based on methods for alkaloid extraction from plant material.

General Procedure:

o Sample Preparation: Freeze-dry and grind the endophyte-infected plant material (e.qg.,
Lolium perenne) to a fine powder.[8][10]

o Extraction: Extract the powdered material with a suitable solvent. Acommon method involves
using 80% methanol. The extraction is often repeated to ensure maximum yield.[10]

 Purification: The crude extract is then subjected to purification steps. This may involve liquid-
liquid partitioning and chromatographic techniques such as flash chromatography and
preparative High-Performance Liquid Chromatography (HPLC) to isolate Peramine from
other plant metabolites and alkaloids.[11]
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e Analysis: The purified fractions are analyzed using techniques like Liquid Chromatography-
Mass Spectrometry (LC-MS) to confirm the presence and purity of Peramine.[11]

Insect Feeding Deterrence Bioassay

A no-choice bioassay can be used to evaluate the feeding deterrence of Peramine against
insects like the Argentine stem weevil.

General Procedure:
» Diet Preparation: Prepare an artificial diet for the target insect.

o Treatment Application: Incorporate different concentrations of Peramine into the diet. A
control diet without Peramine should also be prepared.

 Insect Exposure: Place individual insects (larvae or adults) in containers with the treated or
control diet.

o Data Collection: After a set period, measure parameters such as the amount of diet
consumed, insect weight gain or loss, and survival rate.[3]

e Analysis: Compare the results from the treated groups to the control group to determine the
feeding deterrent effect of Peramine.

Signaling Pathways and Experimental Workflows
Biosynthesis of Peramine

The biosynthesis of Peramine in endophytic fungi is a streamlined process primarily involving a
single, multifunctional enzyme.
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Peramine Biosynthesis Pathway
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Arginine Proline

PerA (NRPS)

Catalyzes formation
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Workflow for Insect Feeding Deterrence Assay

Prepare Artificial Diet

Create Treatment Groups
(Control & Peramine Concentrations)

Expose Insects to Diet
(No-Choice Assay)

Collect Data
(e.g., food consumption, weight change)

Statistical Analysis

Determine Feeding Deterrent Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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